Cas no 827612-92-0 (Butanoic acid, 2-[[(phenylamino)carbonyl]amino]-4-sulfo-, (2S)-)

• Product name: Butanoic acid, 2-[[(phenylamino)carbonyl]amino]-4-sulfo-, (2S)-
• CAS No: 827612-92-0
• MF: C₁₁H₁₄N₂O₆S
• MW: 302.30366
• CID: 682963
• PubChem ID: 71417234

Butanoic acid, 2-[[(phenylamino)carbonyl]amino]-4-sulfo-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[[(phenylamino)carbonyl]amino]-4-sulfo-, (2S)-
• (2S)-2-[(Phenylcarbamoyl)amino]-4-sulfobutanoic acid
• DTXSID90836577
• 827612-92-0

• Inchi： InChI=1S/C11H14N2O6S/c14-10(15)9(6-7-20(17,18)19)13-11(16)12-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,14,15)(H2,12,13,16)(H,17,18,19)/t9-/m0/s1
• InChI Key： ZYRBSCCVHTYLMB-VIFPVBQESA-N
• SMILES： C1=CC=C(C=C1)NC(=O)NC(CCS(=O)(=O)O)C(=O)O

Computed Properties

• Exact Mass: 302.05725734g/mol
• Monoisotopic Mass: 302.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų
• XLogP3: -0.2